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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide

CAS No.: 89642-23-9

Cat. No.: B1267391

Get Quote

Executive Summary & Chemical Significance
5-Bromo-2-nitrobenzamide is a highly functionalized aromatic scaffold featuring three distinct

electronic effectors: an electron-withdrawing nitro group (

) at the ortho position, a deactivating bromo substituent at the meta position (relative to the
amide), and a hydrogen-bond-capable amide group (

).

From a theoretical standpoint, this molecule presents a classic case of steric-electronic conflict.

The bulky nitro group at the ortho position forces the amide moiety out of planarity, disrupting

conjugation and altering the reactivity profile compared to its para isomers. This guide outlines

the rigorous computational workflow required to characterize its ground-state geometry,

electronic transitions, and vibrational signatures.

Computational Methodology: The "Gold Standard"
Protocol
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To ensure scientific integrity and reproducibility, the following computational workflow is

recommended. This protocol aligns with current best practices in Density Functional Theory

(DFT) for organic amides.

Level of Theory[1][2][3]
Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is the industry standard for

predicting vibrational frequencies of benzamide derivatives with high accuracy.

Basis Set:6-311++G(d,p).[1][2][3][4][5]

Why: The diffuse functions (++) are critical for capturing the electron density of the lone

pairs on the Oxygen (nitro/carbonyl) and the electron-rich Bromine atom. Polarization

functions (d,p) are essential for describing the anisotropic electron distribution in the C-Br

bond.

Self-Validating Workflow (DOT Visualization)
The following diagram illustrates the logical flow of the theoretical study, ensuring that every

output is validated against a convergence criterion.
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Figure 1: Standardized computational workflow for the theoretical characterization of 5-Bromo-
2-nitrobenzamide.

Structural Geometry & Steric Analysis
The Ortho-Effect (Nitro-Amide Interaction)
Unlike planar benzamides, the 2-nitro substitution introduces significant steric strain.

Predicted Torsion Angle: The dihedral angle
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is expected to deviate significantly from

(planar). Theoretical studies on similar ortho-nitro compounds suggest a twist angle of 40–
60^\circ to minimize repulsion between the nitro oxygens and the amide oxygen/nitrogen.

Intramolecular Hydrogen Bonding: A weak intramolecular H-bond (

) may stabilize a specific conformer, forming a pseudo-six-membered ring. This interaction is
a key target for NBO (Natural Bond Orbital) analysis.

Bond Lengths (Theoretical Benchmarks)
Researchers should validate their optimized geometry against these expected ranges:

Bond Type Expected Length (Å) Theoretical Rationale

C=O (Amide) 1.22 – 1.24
Typical double bond
character; slightly
lengthened if H-bonded.

C-N (Amide) 1.35 – 1.38

Partial double bond character

due to resonance (diminished

by steric twist).

C-Br 1.89 – 1.91 Standard aromatic C-Br length.

| N-O (Nitro) | 1.22 – 1.23 | Resonance hybrid of the nitro group. |

Electronic Properties & Reactivity Descriptors
Frontier Molecular Orbitals (FMO)
The HOMO-LUMO gap is a critical indicator of chemical stability and bioactivity.

HOMO (Highest Occupied Molecular Orbital): Likely localized on the benzamide ring and the

bromine lone pairs. It represents the region capable of donating electrons.[1]

LUMO (Lowest Unoccupied Molecular Orbital): Predominantly localized on the nitro group (
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). The strong electron-withdrawing nature of the nitro group lowers the LUMO energy, making
the molecule a "soft" electrophile.

Gap Prediction:

. A smaller gap compared to unsubstituted benzamide indicates higher chemical reactivity.

Molecular Electrostatic Potential (MEP)
The MEP map is essential for predicting non-covalent interactions (e.g., in drug-receptor

docking).

Negative Potential (Red): Concentrated over the Nitro oxygens and the Carbonyl oxygen.

These are the H-bond acceptor sites.

Positive Potential (Blue): Concentrated over the Amide protons (

). This is the primary H-bond donor site.

Sigma-Hole: A region of positive potential may be observed on the extension of the C-Br

bond, indicating potential for Halogen Bonding.

Vibrational Spectroscopy (IR/Raman)
Accurate assignment of vibrational modes requires scaling factors (typically 0.961 for B3LYP/6-

311++G(d,p)) to correct for anharmonicity.

Diagnostic Vibrational Bands
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Mode
Unscaled Freq
(cm⁻¹)

Scaled Freq
(cm⁻¹)

Intensity Description

~3550 ~3410 Medium
Asymmetric N-H

stretch.

~3400 ~3260 Medium
Symmetric N-H

stretch.

~1700 ~1635 Strong

Amide I band.

Lowered by

conjugation/H-

bonding.

~1620 ~1560 Medium
Amide II band.

Scissoring mode.

~1580 ~1520 Strong

Asymmetric Nitro

stretch. Highly

characteristic.

~1380 ~1330 Strong
Symmetric Nitro

stretch.

~600 ~580 Weak

C-Br stretching.

Often coupled

with ring

deformation.

Interaction Pathways & Reactivity Logic
The following diagram maps the reactive sites of 5-Bromo-2-nitrobenzamide, guiding

synthetic modification or drug design.
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Figure 2: Structure-Property relationship map highlighting synthetic and supramolecular utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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